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Compound of Interest

Compound Name: GNE-886

Cat. No.: B607699

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of GNE-886, a potent and selective inhibitor of the Cat Eye Syndrome
Chromosome Region Candidate 2 (CECR2) bromodomain. Adherence to these guidelines is
crucial for ensuring the stability, and activity of the compound for reproducible experimental
results.

Compound Information

GNE-886 is a small molecule inhibitor that selectively targets the bromodomain of CECR2, a
protein implicated in chromatin remodeling and DNA damage response.[1][2] It serves as a
valuable tool for studying the biological functions of CECR2 in various cellular processes.

Property Value Reference
Chemical Formula C28H30N603 [3]
Molecular Weight 498.59 g/mol [3]

CAS Number 2101957-05-3 [31[4]
Appearance Solid powder [3]

Biological Activity
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GNE-886 exhibits high potency and selectivity for the CECR2 bromodomain. It also shows
secondary activity against BRD9.

Target Assay IC50 | EC50 Reference
Biochemical (TR-

CECR2 16 nM [1][5][6]
FRET)

CECR2 Cellular ("dot" assay) 370 nM [11[31[5]

BRD9 Biochemical 1.6 uM [4115][6]
Biochemical

BRD7 KD = 1100 uM [1][3]
(BROMOscan)
Biochemical

TAF1(2) KD = 0.62 pM [1][3]
(BROMOscan)
Biochemical

TAF1L(2) KD = 2400 uM [1][3]
(BROMOscan)

Solubility and Stock Solution Preparation

GNE-886 is readily soluble in dimethyl sulfoxide (DMSO).[3]

Materials:

GNE-886 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM DMSO Stock Solution:
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Equilibrate: Allow the GNE-886 vial to equilibrate to room temperature for at least 60 minutes
before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of GNE-886 powder in a sterile microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.986 mg of GNE-
886.

Solubilize: Add the appropriate volume of DMSO to the GNE-886 powder. For a 10 mM
stock, add 1 mL of DMSO to 4.986 mg of GNE-886.

Dissolve: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid
dissolution if necessary.[5] Visually inspect the solution to ensure no particulates are present.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the
stock solution into smaller, single-use volumes in sterile, tightly sealed vials.[4][5]

Storage: Store the aliquoted stock solutions as recommended in the storage section below.

Storage and Stability

Proper storage is critical to maintain the integrity of GNE-886.
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Storage .
Form Duration Notes Reference
Temperature
Keep desiccated
Solid Powder -20°C Up to 36 months and protected [31[4]
from light.
Protect from
DMSO Stock light; avoid
) -20°C Up to 1 month [41[5]
Solution repeated freeze-
thaw cycles.
Protect from
DMSO Stock light; use within 6
] -80°C Up to 6 months [5]
Solution months for

optimal activity.

Note: For in vivo experiments, it is recommended to prepare fresh working solutions from the
stock on the day of use.[5]

Experimental Workflow for Cellular Assays

The following diagram illustrates a general workflow for utilizing the GNE-886 stock solution in

a typical cell-based experiment.
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Caption: Workflow for preparing and using GNE-886 in cellular experiments.

Mechanism of Action and Signaling Pathway
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GNE-886 functions by inhibiting the CECR2 bromodomain. Bromodomains are "reader"
domains that recognize acetylated lysine residues on histone tails and other proteins.[1][2]
CECR2 is a component of the CERF (CECR2-containing remodeling factor) chromatin
remodeling complex.[1][3] By binding to the CECR2 bromodomain, GNE-886 prevents its
interaction with acetylated histones, thereby modulating chromatin structure and gene
transcription. This can impact cellular processes such as the DNA damage response.[1][3]
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Caption: GNE-886 inhibits CECR?2 interaction with acetylated histones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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